Cas no 2385305-00-8 (3-Chloro-5-formyl-2-methoxybenzoic acid)

3-Chloro-5-formyl-2-methoxybenzoic acid is a versatile aromatic carboxylic acid derivative featuring both aldehyde and chloro functional groups, making it a valuable intermediate in organic synthesis. Its distinct structure allows for selective modifications, particularly in pharmaceutical and agrochemical applications, where it serves as a precursor for heterocyclic compounds and active ingredients. The presence of the formyl group enables further derivatization via condensation or reduction reactions, while the chloro and methoxy substituents enhance reactivity in electrophilic aromatic substitution. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic workflows. Its utility in constructing complex molecular frameworks underscores its importance in research and industrial chemistry.
3-Chloro-5-formyl-2-methoxybenzoic acid structure
2385305-00-8 structure
Product Name:3-Chloro-5-formyl-2-methoxybenzoic acid
CAS No:2385305-00-8
MF:C9H7ClO4
MW:214.60
CID:5082389
Update Time:2025-05-23

3-Chloro-5-formyl-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-formyl-2-methoxybenzoic acid
    • Inchi: 1S/C9H7ClO4/c1-14-8-6(9(12)13)2-5(4-11)3-7(8)10/h2-4H,1H3,(H,12,13)
    • InChI Key: IYMGZEOXVYTUTR-UHFFFAOYSA-N
    • SMILES: C1(C=O)=CC(C(O)=O)=C(OC)C(Cl)=C1

3-Chloro-5-formyl-2-methoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR023SWW-1g
3-Chloro-5-formyl-2-methoxybenzoic acid
2385305-00-8 95%
1g
$497.00 2025-02-13
Aaron
AR023SWW-500mg
3-Chloro-5-formyl-2-methoxybenzoic acid
2385305-00-8 95%
500mg
$373.00 2025-02-13

Additional information on 3-Chloro-5-formyl-2-methoxybenzoic acid

Recent Advances in the Application of 3-Chloro-5-formyl-2-methoxybenzoic acid (CAS: 2385305-00-8) in Chemical Biology and Pharmaceutical Research

3-Chloro-5-formyl-2-methoxybenzoic acid (CAS: 2385305-00-8) has emerged as a pivotal intermediate in the synthesis of novel bioactive compounds, particularly in the fields of medicinal chemistry and drug discovery. Recent studies have highlighted its utility in the development of small-molecule inhibitors, fluorescent probes, and multifunctional scaffolds for targeted therapies. This research briefing synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of 3-Chloro-5-formyl-2-methoxybenzoic acid as a key precursor in the synthesis of kinase inhibitors targeting aberrant signaling pathways in cancer. The aldehyde functionality at the 5-position allows for efficient Schiff base formation, enabling the construction of diverse heterocyclic cores with enhanced binding affinity. Researchers optimized the reaction conditions using microwave-assisted synthesis, achieving a 78% yield of the target inhibitors while maintaining high purity (>95%).

In the realm of chemical biology, this compound has shown remarkable versatility as a building block for fluorescent molecular probes. A team at MIT recently reported its incorporation into a series of environment-sensitive fluorophores for real-time monitoring of enzymatic activity. The electron-withdrawing chloro and formyl groups were found to significantly modulate the photophysical properties, resulting in probes with large Stokes shifts (∼120 nm) and excellent photostability—critical features for long-term cellular imaging applications.

Pharmaceutical researchers have also explored the antimicrobial potential of derivatives stemming from 3-Chloro-5-formyl-2-methoxybenzoic acid. A Nature Communications paper (2024) detailed its use in creating novel quorum-sensing inhibitors that disrupt biofilm formation in multidrug-resistant Pseudomonas aeruginosa. The methoxy group at the 2-position was identified as crucial for maintaining compound stability under physiological conditions while allowing for specific interactions with bacterial receptor proteins.

From a synthetic chemistry perspective, recent advances have addressed previous challenges in the large-scale production of this compound. A Green Chemistry publication described an improved catalytic system using Pd/Cu bimetallic nanoparticles that achieves 90% conversion efficiency with reduced heavy metal waste. This development is particularly significant given the growing demand for this intermediate in high-throughput screening libraries.

Looking forward, computational studies predict that structural modifications of 3-Chloro-5-formyl-2-methoxybenzoic acid could yield compounds with enhanced blood-brain barrier permeability, opening new possibilities for CNS drug development. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, with one candidate currently undergoing IND-enabling studies for neurodegenerative disorders.

In conclusion, 3-Chloro-5-formyl-2-methoxybenzoic acid (2385305-00-8) continues to demonstrate remarkable versatility across multiple research domains. Its unique chemical features enable diverse applications ranging from drug discovery to diagnostic tool development. As synthetic methodologies advance and biological understanding deepens, this compound is poised to play an increasingly important role in addressing current challenges in chemical biology and pharmaceutical sciences.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd